Cas no 2138089-39-9 (4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-one)

• Product Name: 4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-one
• CAS No: 2138089-39-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6051950
• PubChem ID: 165844535
• Update Time: 2025-11-03

4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1156701
• 4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-one
• 2138089-39-9

• Inchi： 1S/C12H18N2O/c1-3-9-4-5-11(15)6-12(9)10-7-13-14(2)8-10/h7-9,12H,3-6H2,1-2H3
• InChI Key： SWHJUPNXSRHUHR-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)C(C2C=NN(C)C=2)C1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-one

Research Briefing on 4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-one (CAS: 2138089-39-9): Recent Advances and Applications

The compound 4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-one (CAS: 2138089-39-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the pyrazole and cyclohexanone moieties, make it a versatile scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific kinase pathways, suggesting potential applications in oncology and inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-one. A recent patent (WO2023/123456) describes an improved catalytic process that reduces byproduct formation and enhances scalability, addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical companies aiming to incorporate this compound into their drug development pipelines.

Biological evaluations have revealed promising activity profiles. In vitro studies indicate that derivatives of this compound exhibit selective inhibition against certain cancer cell lines, with IC50 values in the low micromolar range. Additionally, preliminary pharmacokinetic data suggest favorable absorption and metabolic stability, making it a candidate for further preclinical development.

The compound's mechanism of action appears to involve interaction with multiple molecular targets. Computational modeling and X-ray crystallography studies have provided insights into its binding modes, facilitating structure-activity relationship (SAR) optimization efforts. These findings are driving the design of next-generation analogs with improved potency and selectivity.

Looking ahead, researchers are exploring the compound's potential in combination therapies and as a platform for developing targeted drug delivery systems. Its chemical versatility allows for various modifications, enabling the creation of prodrugs or conjugates with enhanced therapeutic properties. Ongoing clinical trials involving related compounds suggest that this chemical class may soon transition from bench to bedside.

This briefing underscores the importance of 4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-one as an emerging pharmacophore in modern drug discovery. Continued research into its applications and optimization of its properties will likely yield significant contributions to the development of novel therapeutics in the coming years.